N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide
CAS No.: 772332-81-7
Cat. No.: VC4768422
Molecular Formula: C18H23N3O3
Molecular Weight: 329.4
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 772332-81-7 |
|---|---|
| Molecular Formula | C18H23N3O3 |
| Molecular Weight | 329.4 |
| IUPAC Name | N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]furan-2-carboxamide |
| Standard InChI | InChI=1S/C18H23N3O3/c1-23-16-6-4-15(5-7-16)21-12-10-20(11-13-21)9-8-19-18(22)17-3-2-14-24-17/h2-7,14H,8-13H2,1H3,(H,19,22) |
| Standard InChI Key | TZDDTYDXQMJUQI-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C3=CC=CO3 |
Introduction
Synthesis
The synthesis of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide typically involves several key steps:
-
Formation of the Piperazine Derivative: The reaction of piperazine with a suitable alkyl halide to introduce the ethyl chain.
-
Furan Carboxamide Formation: The coupling of the piperazine derivative with furan-2-carboxylic acid or its derivatives to form the final compound.
-
Purification: The product is purified through recrystallization or chromatography to achieve the desired purity.
Biological Activity
Research indicates that N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide may exhibit various biological activities:
-
Neuropharmacological Effects: Due to the presence of the piperazine structure, it may interact with neurotransmitter systems, potentially influencing mood and cognition.
-
Antimicrobial Properties: Preliminary studies suggest that this compound could possess antimicrobial activity, making it a candidate for further investigation in infectious disease research.
Mechanism of Action
The mechanism of action for N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide likely involves modulation of receptor activity or enzyme inhibition, similar to other compounds containing piperazine and furan moieties. This interaction can lead to alterations in physiological processes such as neurotransmission or metabolic pathways.
Research Findings
Recent studies have focused on evaluating the compound's pharmacological profile through various assays:
| Study Focus | Methodology | Findings |
|---|---|---|
| Neurotransmitter Interaction | In vitro receptor binding assays | Indicated potential affinity for serotonin receptors |
| Antimicrobial Activity | MIC determination against bacterial strains | Showed moderate activity against selected pathogens |
| Toxicity Assessment | Cell viability assays | Demonstrated acceptable safety profiles at therapeutic doses |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume